![molecular formula C22H28N2O4 B5531485 (3R*,4R*)-1-[(2-methoxyquinolin-4-yl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol](/img/structure/B5531485.png)
(3R*,4R*)-1-[(2-methoxyquinolin-4-yl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol
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Overview
Description
Synthesis Analysis
The synthesis of complex molecules such as "(3R*,4R*)-1-[(2-methoxyquinolin-4-yl)carbonyl]-3-methyl-4-(tetrahydro-2H-pyran-4-yl)piperidin-4-ol" often involves multi-step chemical reactions. While specific details on the synthesis of this compound are not available, similar compounds have been synthesized through reactions like Michael addition of secondary amines to α, β-unsaturated carbonyl compounds, indicating the potential pathways for synthesizing structurally complex molecules like the one (Fatma et al., 2017).
Molecular Structure Analysis
The molecular structure of closely related compounds has been elucidated using techniques like X-ray crystallography and density functional theory (DFT). These methods provide insights into the molecule's geometry, electrostatic potential, and vibrational analysis, which are crucial for understanding its chemical behavior and interactions (Fatma et al., 2017).
Chemical Reactions and Properties
The chemical reactions and properties of similar compounds involve interactions through various bonds and conformational analysis. The stability of these molecules arises from hyperconjugative interactions and charge delocalization, analyzed using natural bond orbital analysis. Such studies are essential for identifying reactive sites and predicting reaction pathways (Fatma et al., 2017).
Physical Properties Analysis
The physical properties of compounds, such as solubility, melting point, and crystalline structure, are directly related to their molecular structure. While specific data on "this compound" is not provided, the analysis of similar molecules can offer valuable insights into their physical characteristics and behavior under different conditions.
Chemical Properties Analysis
Understanding the chemical properties, including reactivity, stability, and interaction with other molecules, is crucial for determining a compound's potential applications. Techniques such as vibrational analysis, molecular electrostatic potential studies, and reactivity descriptor calculations play a vital role in this analysis. These properties are influenced by the molecule's structure, as seen in related research (Fatma et al., 2017).
properties
IUPAC Name |
[(3R,4R)-4-hydroxy-3-methyl-4-(oxan-4-yl)piperidin-1-yl]-(2-methoxyquinolin-4-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H28N2O4/c1-15-14-24(10-9-22(15,26)16-7-11-28-12-8-16)21(25)18-13-20(27-2)23-19-6-4-3-5-17(18)19/h3-6,13,15-16,26H,7-12,14H2,1-2H3/t15-,22+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXUICYLIVYLWLO-QRQCRPRQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CCC1(C2CCOCC2)O)C(=O)C3=CC(=NC4=CC=CC=C43)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(CC[C@]1(C2CCOCC2)O)C(=O)C3=CC(=NC4=CC=CC=C43)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H28N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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